![molecular formula C13H18N4O2 B1375261 tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate CAS No. 1480681-62-6](/img/structure/B1375261.png)
tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-Butyl (1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl)carbamate is a chemical compound with the molecular formula C13H18N4O2 . It is also known by other names such as tert-butyl N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]carbamate .
Molecular Structure Analysis
The molecular weight of this compound is 262.31 . The structure consists of a triazolo[4,3-a]pyridin-3-yl group attached to an ethyl carbamate group via an ethyl linker .Physical And Chemical Properties Analysis
The predicted density of this compound is 1.21±0.1 g/cm3 . The compound also has a predicted pKa value of 11.30±0.46 .Scientific Research Applications
Cardiovascular Agents
The compound has been studied for its potential use in cardiovascular medicine. Research by Sato et al. (1980) investigated 1,2,4-triazolo[1,5-a]pyrimidines fused to different heterocyclic systems, including a tert-butyl variant, and found significant coronary vasodilating and antihypertensive activities. This suggests a potential role in treating conditions related to heart disease and high blood pressure (Sato et al., 1980).
Antioxidant Activity
Novodvorskyi et al. (2020) synthesized derivatives of 8H-[1,2,4]triazolo[4,3-b][1,2,4]triazin-7-ones, including those with tert-butyl groups, and evaluated their antioxidant properties. They found that depending on the structure, these compounds exhibit antioxidant and prooxidant properties, which can be significant in the context of diseases related to oxidative stress (Novodvorskyi et al., 2020).
Antimicrobial Activity
Prakash et al. (2011) studied the synthesis of triazolo[4,3-a]pyridines and tested their antimicrobial activity. The research suggests that these compounds, which include tert-butyl variants, could be potent antimicrobial agents (Prakash et al., 2011).
Potential in Cancer Therapy
Abdallah et al. (2017) synthesized a series of pyrazolyl-pyridines and 1,2,4-triazolo[4,3-a]pyrimidines for testing as anticancer agents. The results showed that some of these compounds, which include tert-butyl variations, demonstrated high activity against human hepatocellular carcinoma cell lines (Abdallah et al., 2017).
Photochemical Applications
Ivanov et al. (2020) explored the synthesis and photolysis of compounds including tert-butyl-substituted triazines. They discovered novel methods for photogeneration of acidity, a significant finding for photochemical applications (Ivanov et al., 2020).
Chemical Synthesis
Mironovich et al. (2012) researched the synthesis and reactivity of ethyl 7-amino-3-tert-butyl-4-thioxo-4,6-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carboxylate, contributing to the understanding of the chemical properties and potential applications in organic synthesis (Mironovich et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
The primary targets of this compound are c-Met/VEGFR-2 kinases . These kinases play a crucial role in cell proliferation and survival, making them important targets in cancer therapy .
Mode of Action
The compound interacts with its targets by inhibiting their activities . This inhibition is achieved through the compound’s ability to bind to the active sites of these kinases, thereby preventing them from catalyzing their respective reactions .
Biochemical Pathways
The inhibition of c-Met/VEGFR-2 kinases affects several biochemical pathways. Most notably, it disrupts the signaling pathways that promote cell proliferation and survival . This disruption can lead to the induction of apoptosis, or programmed cell death, in cancer cells .
Result of Action
The result of the compound’s action is the inhibition of cell proliferation and the induction of apoptosis in cancer cells . This is achieved through the disruption of c-Met/VEGFR-2 signaling pathways .
Action Environment
The action, efficacy, and stability of the compound can be influenced by various environmental factors. These may include the presence of other compounds, the pH of the environment, and the temperature . .
properties
IUPAC Name |
tert-butyl N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]carbamate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N4O2/c1-9(14-12(18)19-13(2,3)4)11-16-15-10-7-5-6-8-17(10)11/h5-9H,1-4H3,(H,14,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZUAOVCUGSBIPP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN=C2N1C=CC=C2)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.